Cas no 110545-68-1 (2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-)
110545-68-1 structure
Product Name:2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-
CAS No:110545-68-1
MF:C6H5BrO3S
MW:237.071099996567
CID:1194240
PubChem ID:542267
Update Time:2025-04-20
2-Thiophenecarboxylic acid, 4-bromo-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-
- 4-bromo-3-methoxythiophene-2-carboxylic acid
- 4-Bromo-3-methoxy-2-thiophenecarboxylic acid #
- Thiophene-2-carboxylic acid, 4-bromo-3-methoxy-
- DTXSID90337372
- SCHEMBL1760856
- 4-bromo-3-methoxy-2-thiophene carboxylic acid
- 4-Bromo-2-carboxy-3-methoxy-thiophene
- 4-bromo-3-methoxythiophene-2-carboxylicacid
- DA-39872
- 4-Bromo-2-carboxy-3-methoxythiophene
- 110545-68-1
-
- Inchi： 1S/C6H5BrO3S/c1-10-4-3(7)2-11-5(4)6(8)9/h2H,1H3,(H,8,9)
- InChI Key： OLDGPQVUEMIBNR-UHFFFAOYSA-N
- SMILES： BrC1=CSC(C(=O)O)=C1OC
Computed Properties
- Exact Mass: 235.91425
- Monoisotopic Mass: 235.91428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 46.53
- LogP: 2.21740
2-Thiophenecarboxylic acid, 4-bromo-3-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2002341-1g |
4-Bromo-3-methoxythiophene-2-carboxylic acid |
110545-68-1 | 97% | 1g |
￥7316.00 | 2024-08-09 |
2-Thiophenecarboxylic acid, 4-bromo-3-methoxy- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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